2-(2-(4-chlorophenylsulfonamido)thiazol-4-yl)-N-(2-methoxy-4-methylphenyl)acetamide
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Description
2-(2-(4-chlorophenylsulfonamido)thiazol-4-yl)-N-(2-methoxy-4-methylphenyl)acetamide is a useful research compound. Its molecular formula is C19H18ClN3O4S2 and its molecular weight is 451.94. The purity is usually 95%.
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Scientific Research Applications
Sulfonamides in Therapeutic Applications
Sulfonamides have been a cornerstone in medicinal chemistry, offering a broad spectrum of therapeutic applications, ranging from antibacterial to anticancer activities. The primary sulfonamide moiety, a common structural feature in many clinically used drugs, has been extensively investigated for its pharmacological potential. Research highlights the development of novel sulfonamide derivatives targeting various biological pathways, such as carbonic anhydrase inhibitors for glaucoma treatment and tyrosine kinase inhibitors for cancer therapy. Advances in sulfonamide research have led to the exploration of their potential in treating diseases with significant unmet medical needs, including various forms of cancer and chronic conditions like glaucoma (Carta, Scozzafava, & Supuran, 2012).
Sulfonamides in Diagnostic Tools
Sulfonamides have also been explored as diagnostic tools, particularly in targeting tumor-associated carbonic anhydrase isoforms for cancer diagnosis. The research underscores the continuous need for novel sulfonamide compounds that can selectively target specific enzymes implicated in disease pathogenesis, providing pathways not only for therapeutic intervention but also for diagnostic advancements. This aligns with the broader objective of utilizing chemical compounds for dual purposes: as therapeutic agents and as tools for disease diagnosis and management (Carta, Scozzafava, & Supuran, 2012).
Environmental and Analytical Chemistry Applications
Sulfonamide derivatives have been studied for their environmental fate and analytical detection due to their widespread use and persistence in the environment. Research focuses on the degradation pathways, detection methods, and environmental impact of sulfonamides, reflecting a growing awareness of the ecological implications of pharmaceutical residues. This area of research emphasizes the importance of understanding the environmental behavior of sulfonamides to mitigate potential negative impacts on ecosystems and human health (Qutob, Hussein, Alamry, & Rafatullah, 2022).
properties
IUPAC Name |
2-[2-[(4-chlorophenyl)sulfonylamino]-1,3-thiazol-4-yl]-N-(2-methoxy-4-methylphenyl)acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H18ClN3O4S2/c1-12-3-8-16(17(9-12)27-2)22-18(24)10-14-11-28-19(21-14)23-29(25,26)15-6-4-13(20)5-7-15/h3-9,11H,10H2,1-2H3,(H,21,23)(H,22,24) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RYJTWYNTAWCLCG-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C(C=C1)NC(=O)CC2=CSC(=N2)NS(=O)(=O)C3=CC=C(C=C3)Cl)OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H18ClN3O4S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
451.9 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-(2-(4-chlorophenylsulfonamido)thiazol-4-yl)-N-(2-methoxy-4-methylphenyl)acetamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.